Cas no 67594-77-8 (4H-Indeno[5,6-b]furan-4-one,4a,5,6,7,7a,8-hexahydro-7,7a-dimethyl-, (4aR,7R,7aS)- (9CI))

4H-Indeno[5,6-b]furan-4-one,4a,5,6,7,7a,8-hexahydro-7,7a-dimethyl-, (4aR,7R,7aS)- (9CI) structure
67594-77-8 structure
Product Name:4H-Indeno[5,6-b]furan-4-one,4a,5,6,7,7a,8-hexahydro-7,7a-dimethyl-, (4aR,7R,7aS)- (9CI)
CAS No:67594-77-8
MF:C13H16O2
MW:204.264944076538
CID:528425
Update Time:2024-03-01

4H-Indeno[5,6-b]furan-4-one,4a,5,6,7,7a,8-hexahydro-7,7a-dimethyl-, (4aR,7R,7aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4H-Indeno[5,6-b]furan-4-one,4a,5,6,7,7a,8-hexahydro-7,7a-dimethyl-, (4aR,7R,7aS)- (9CI)
    • 4H-Indeno[5,6-b]furan-4-one,4a,5,6,7,7a,8-hexahydro-7,7a-dimethyl-, [4aR-(4aa,7a,7aa)]-
    • Norpinguisone
    • 4H-Indeno[5,6-b]furan-4-one, 4a,5,6,7,7a,8-hexahydro-7,7a-dimethyl-, (4aR,7R,7aS)-
    • Inchi: 1S/C13H16O2/c1-8-3-4-10-12(14)9-5-6-15-11(9)7-13(8,10)2/h5-6,8,10H,3-4,7H2,1-2H3/t8-,10+,13+/m1/s1
    • InChI Key: SVKFQPIEJUCJEM-DVYJOKAKSA-N
    • SMILES: O1C=CC2C(=O)[C@@]3([H])[C@@](C)(CC1=2)[C@H](C)CC3

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • XLogP3: 2.692
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.